Cas no 62402-27-1 (Methanediamine, N-(2-pyridinylmethyl)-)

• Product name: Methanediamine, N-(2-pyridinylmethyl)-
• CAS No: 62402-27-1
• MF: C₇H₁₁N₃
• MW: 137.18234
• CID: 446052
• PubChem ID: 71386737

Methanediamine, N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Methanediamine, N-(2-pyridinylmethyl)-
• N'-(pyridin-2-ylmethyl)methanediamine
• DTXSID10808892
• N-[(Pyridin-2-yl)methyl]methanediamine
• 62402-27-1
• SCHEMBL17624935

• Inchi： InChI=1S/C7H11N3/c8-6-9-5-7-3-1-2-4-10-7/h1-4,9H,5-6,8H2
• InChI Key： NRRJXVJPLPJTSX-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CNCN

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų
• XLogP3: -0.5

Experimental Properties

• PSA: 50.94